AbstractThis study aimed to investigate the feasibility of identifying the geographical origin of peanuts by combining Raman spectroscopy with chemometrics. A total of 161 peanut samples were collected from Jilin, Jiangsu, and Shandong provinces in China, and their Raman spectra were collected. One-way analysis of variance (ANOVA) was used to analyze the difference in characteristic Raman spectra of peanuts from these locations. Raman spectroscopy combined with principal component analysis (PCA), k-nearest neighbor (k-NN), stepwise linear discriminant analysis (SLDA), and support vector machines (SVM) were used to classify the peanuts by province and Jilin Province city. One-way ANOVA indicated that the peak intensities at 2900, 1660, 1440, 1077, and 848 cm−1 had significant differences. The peaks at 2900, 1660, 1440, 1300, and 1077 cm−1 had significant differences in the Jilin Province city. The correct identification rates were highest for k-NN. This study demonstrates the identification of the origin of peanuts by Raman spectroscopy with chemometrics and may provide technical support for the traceability of other agricultural products.

AbstractMelatonin is a potent defensive molecule against oxidative damage. The knowledge of the interaction between melatonin and reactive oxygen species (ROS) is important for understanding antioxidant mechanisms. However, direct observation of reaction products of melatonin with ozone (a reactive oxygen species) in vitro is absent. In this paper, a simple and rapid method using a laser-induced acoustic desorption time-of-flight mass spectrometer (LIAD-TOFMS) is reported to characterize the reaction products of melatonin with ozone at the gas-solid interface. The advantage of this approach is the direct analysis of the products without secondary treatment. A series of oxidation products were observed, including primary hydroxymelatonin (HO-MLT), N1-acetyl-N2-formyl-5-methoxykynurenin (AFMK), and secondary (N1-acetyl-5-methoxykynurenin, AMK). Another significant finding is two pathways for the reaction of melatonin with ozone in vitro. These results demonstrate a novel strategy for the direct determination of reaction products at the gas-solid interface.

AbstractA graphene oxide-Ru(bpy)32+-polyaniline-nanocomposite (GO-Ru(bpy)32+-PANI) was prepared to develop a sensitive label-free electrochemiluminescence (ECL) immunosensor for mucoprotein 1 (MUC1). Ru(bpy)32+ and PANI were decorated together on graphene oxide for the first time. The GO-Ru(bpy)32+-PANI material was characterized by scanning electron microscopy (SEM), absorption spectroscopy, Fourier transform infrared spectroscopy (FTIR), fluorescence, electrochemical impedance spectroscopy (EIS), and ECL. The GO-Ru(bpy)32+-PANI exhibited excellent stability. The ECL immunosensor for MUC1 was fabricated by covalently immobilizing anti-MUC1 upon GO-Ru(bpy)32+-PANI modified indium-doped tin oxide (ITO) electrode. In the presence of MUC1, a decrease of ECL was observed due to the formation of the anti-MUC1/MUC1 complex. The immunosensor showed a linear relationship from 1 × 10−13 to 1 × 10−7 mg/mL with a detection limit of 8.2 × 10−14 mg/mL. The immunosensor was applied to the determination of MUC1 in human serum.

AbstractPer- and poly-fluoroalkyl substances (PFAS) are a large group of man-made chemicals that repel oil, stains, grease, and water and are fire resistant. PFAS are known to be persistent in the environment and bioaccumulate in human and animal tissue, soil, and water. To mitigate human exposure to these chemicals, PFAS analysis by ultra-performance liquid chromatography coupled with tandem mass spectrometry (UPLC-MS/MS) was used to monitor their presence in the environment. This study focused on analyzing oysters harvested from coastal New England for 14 PFAS. The validated method addressed in this study utilized a quick, easy, cheap, effective, rugged, and safe (QuEChERS) approach using various sorbents and showed that the combination of primary secondary amine/graphitized carbon black (PSA/GCB) provided the most effective sample clean-up prior to analysis. The recoveries for the targeted analysis ranged from 61% to 116.3% with relative standard deviations from 2.4% to 13.3% at the 125.0 ng mL−1 analyte level. The method detection limits were from 0.33 ng g−1 to 6.75 ng g−1. In a targeted analysis of five unknown samples, two samples had a detectable level of the legacy compound, perfluorooctanesulfonic acid (PFOS).

AbstractMiR-451a is a biomolecule tightly related to resistance development during treatment with selective estrogen-receptor modulators for breast cancer. Accurately and sensitively monitoring its level in cells is of great significance for the drug selection and the evaluation of this cancer. However, the commonly obtainable ssDNA probe cannot efficiently enter the cell to sensitively emit reliable signals by avoiding nuclease digestion. Herein, a sensing system is reported to monitor miR-451a in living cells with high specificity and sensitivity. The system consisted of reduced graphene oxide (rGO), duplex-specific nuclease (DSN), and a fluorescence-labeled ssDNA nanoprobe. The fluorescence probe on the rGO surface provided an ultra-low background and resistance to endonuclease digestion. Duplex-specific nuclease sequentially triggered the hybridization cycle and the cleavage of ssDNA nanoprobe. The signal amplification provided a detection limit of 1 fM miR-451a using the optimal conditions with a linear range from 1 fM to 100 nM. Finally, the developed method was used to determine miR-451a in breast cancer tissue. This strategy provides a promising tool for clinical diagnosis and evaluation of miR-451a related cancer.

AbstractConsidering the interest in the consumption of faba bean and study of antioxidants in natural food resources, methanol extracts of fourteen Vicia faba cultivars harvested from a two-year field experiment were studied for their phenolic compounds, proanthocyanidines, and antioxidant activities by the DPPH free radical scavenging assay, ABTS cation radical decolorization assay, ferric reducing antioxidant power (FRAP), cupric reducing antioxidant capacity (CUPRAC), and total reducing power (TRP). The results indicate significant differences among the populations in their content of polyphenols and proanthocyanidine, resulting in variations in antioxidant activity of seed extracts. The storage of V. faba mature seeds under uncontrolled, but identical conditions decreased the total phenol content and antioxidant properties. The total phenols were from 10.12 ± 0.19 to 18.53 ± 0.14 mg GAE g−1 DE (2021 year) and 19.52 ± 0.16 to 26.94 ± 0.34 mg GAE g−1 DE (2022 year). In the 2022 growing season, the DPPH free radical scavenging activity had higher values for all populations from 4.83 ± 0.002 to 6.17 ± 0.003 g mg TE g−1 DE. Hierarchical cluster analysis and principal component analysis obtained from antioxidative profiles grouped the samples into two major clusters. The first cluster consists of extracts of V. faba cultivars from the 2021 growing season, while the V. faba cultivars from the 2022 growing season are in second cluster. Tested cultivars can be used as a readily available source of natural antioxidants.

AbstractMolecularly imprinted polymer (MIP) and DNA aptamers detect targets with high sensitivity and specificity, simulating the structure and function of antibodies and biological receptors. The combination of MIPs and aptamers is being an excellent way to create hybrid alternatives with enhanced attributes and desirable properties. With this motivation, a new method has been developed to produce aptamer/MIP hybrids for protein biomarkers that is simple and reproducible. In addition, multi-walled carbon nanotubes (MWCNTs) were used because of their outstanding chemical/mechanical stability to develop sensitive sensor/biosensors. The MWCNTs/Aptamer/MIP system was characterized using cyclic voltammetry (CV), differential pulse voltammetry (DPV), and electrochemical impedance spectroscopy (EIS). Furthermore, atomic force microscopy (AFM) was used for morphological characterization. Thrombin was used as a model peptide for this system with a linear response from 5 pg/mL to 150 pg/mL and a detection limit of 1.4 pg/mL. The system was also tested for selectivity, stability, and practical analysis and showed satisfactory results compared to the literature.

AbstractNear-infrared spectroscopy (NIRS) provides broadbands, overtones, and combinations of organic-bond vibrations and has been used to characterize agricultural and food products. The adulteration of grated nutmeg with cinnamon is extremely profitable and difficult to detect; to prevent retail fraud, it is vital to differentiate between these materials. This study proposes a model for classifying the adulteration of nutmeg with cinnamon and predicting the level of adulteration. NIR spectra were characterized with six machine learning (ML) algorithms, namely, the principal component-multilayer perceptron (PC-MLP), principal component-linear discriminant analysis (PC-LDA), partial least squares regression (PLSR), support vector machine (SVM), random forest (RF), and decision tree (DT) methods. PC-MLP provided 100% accuracy in calibration and prediction in distinguishing nutmeg from cinnamon. In addition, this approach showed excellent performance in predicting the adulteration ratio of nutmeg and cinnamon with a high coefficient of determination of prediction (R2pred) value of 0.9969, low root mean square error of prediction (RMSEP) value of 0.5728%, and high ratio of prediction to deviation (RPD) value of 17.9605. Therefore, this study indicates the potential of integrating NIR spectroscopy with PC-MLP to classify and quantify the adulteration of nutmeg.

AbstractThe study aims at synthesizing a simple, cost-effective, selective, and sensitive colorimetric sensor based on chlorophyll-coated silver nanoparticles (Chl-AgNPs) using microwave-assisted method for the determination of Cr(VI) ions in an aqueous medium. The characterization reveals that synthesized nanoparticles are 20–30 nm in size and spherical in shape. The presence of methyl, carboxyl, aldehyde, and ketone groups on the surface of Chl-AgNPs results in the formation of size controlled, well dispersed, and stable silver nanoparticles. The prepared nano-colloidal solution has been used for selective and sensitive determination of Cr(VI) in water samples. The addition of single drop of Chl-AgNPs solution immediately changes the color of water samples containing Cr(VI) to red displaying good sensitivity from 10 to 100 µM and high selectivity even in the presence of other metal ions. The ultraviolet–visible spectra show that in the presence of Cr(VI), the localized surface plasmon resonance (LSPR) band of Chl-AgNPs at 410 nm shifts to 470 nm with a new peak at 357 nm. Furthermore, the absorbance of the LSPR band decreases and the absorbance at 357 nm increases linearly with the concentration of Cr(VI). The functional groups on the surface of nanoparticles bind Cr(VI) on the surface leading to agglomeration and alterations in interparticle distance that are observed as changes in the color and LSPR profile. The limits of detection and quantification for Cr(VI) ions were determined to be 0.62 µM and 1.88 µM, respectively.

AbstractChrysanthemum tea is popular because of its health benefits, although different varieties vary in effectiveness and role. The rapid identification of the variety is critical for consumers and the tea industry. This study employed near-infrared (NIR) spectroscopy in combination with feature extraction methods to characterize chrysanthemum tea varieties. To improve the recognition accuracy, a fuzzy improved pseudoinverse linear discriminant analysis (FIPLDA) algorithm was employed to extract discriminant information from the NIR spectra of chrysanthemum tea that were preprocessed using the Savitzky-Golay (SG) algorithm. Next, the dimensionality of the data was reduced by principal component analysis (PCA). The spectral features were extracted by pseudoinverse linear discriminant analysis (PLDA), improved pseudoinverse linear discriminant analysis (IPLDA), and FIPLDA. Five chrysanthemum tea samples were classified by k-nearest neighbor (KNN) and support vector machines (SVM), respectively. The results show that KNN performed better than SVM in classification, and the classification accuracy of FIPLDA-KNN reached 98.33%. Hence, the combination of NIR spectroscopy with FIPLDA suitable for distinguishing chrysanthemum tea.